Cas no 514188-79-5 (2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-didecyl-)

• Product Name: 2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-didecyl-
• CAS No: 514188-79-5
• MF: C₄₄H₅₄S₆
• MW: 775.289564609528
• CID: 362338
• PubChem ID: 57958005
• Update Time: 2025-04-19

2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-didecyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-didecyl-
• 2-decyl-5-[5-[5-[5-[5-(5-decylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]thiophen-2-yl]thiophen-2-yl]thiophene
• 1~5~,6~5~-Didecyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~:5~5~,6~2~-sexithiophene
• DTXSID90728509
• 514188-79-5
• SCHEMBL13619686

• Inchi： 1S/C44H54S6/c1-3-5-7-9-11-13-15-17-19-33-21-23-35(45-33)37-25-27-39(47-37)41-29-31-43(49-41)44-32-30-42(50-44)40-28-26-38(48-40)36-24-22-34(46-36)20-18-16-14-12-10-8-6-4-2/h21-32H,3-20H2,1-2H3
• InChI Key： RVYSDOMUAQDKAB-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C3=CC=C(C4=CC=C(C5=CC=C(C6=CC=C(CCCCCCCCCC)S6)S5)S4)S3)S2)=CC=C1CCCCCCCCCC

Computed Properties

• Exact Mass: 774.25542
• Monoisotopic Mass: 774.25497876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 50
• Rotatable Bond Count: 23
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.5
• Topological Polar Surface Area: 169Ų

Experimental Properties

• PSA: 0